Cas no 1006322-30-0 (1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione)

• Product Name: 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• CAS No: 1006322-30-0
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• MDL: MFCD03419774
• CID: 2625286
• PubChem ID: 19585914
• Update Time: 2025-07-19

1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• AKOS B007360
• ART-CHEM-BB B007360
• 1-(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE
• 1006322-30-0
• CS-0298369
• BBL039648
• EN300-228443
• AKOS000308271
• STK349048
• 1-(1-ethyl-3-methylpyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione
• 1-(1-ethyl-3-methyl-pyrazol-4-yl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione

• MDL： MFCD03419774
• Inchi： 1S/C10H11F3N2O2/c1-3-15-5-7(6(2)14-15)8(16)4-9(17)10(11,12)13/h5H,3-4H2,1-2H3
• InChI Key： WAQQNECGOUAKLE-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1=CN(CC)N=C1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 248.07726208Da
• Monoisotopic Mass: 248.07726208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Additional information on 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione

Comprehensive Overview of 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 1006322-30-0)

The compound 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 1006322-30-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This trifluorinated diketone derivative, characterized by its pyrazole core, is a subject of interest for researchers and industries alike, particularly in the realms of pharmaceutical intermediates, agrochemicals, and material science. Its molecular structure, which combines a 1-ethyl-3-methyl-1H-pyrazol-4-yl moiety with a 4,4,4-trifluorobutane-1,3-dione chain, offers a versatile platform for further chemical modifications and functionalizations.

One of the key reasons for the growing popularity of 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione is its relevance to current trends in green chemistry and sustainable synthesis. With increasing global emphasis on environmentally friendly processes, this compound's potential as a building block for eco-friendly products aligns well with modern industrial demands. Researchers are particularly intrigued by its fluorine-containing groups, which often enhance the stability, bioavailability, and performance of derived products. This makes it a valuable candidate for drug discovery and crop protection formulations, where such properties are highly sought after.

From a synthetic chemistry perspective, the compound's CAS No. 1006322-30-0 serves as a critical identifier for researchers looking to explore its reactivity and applications. The presence of both pyrazole and trifluoromethyl groups in its structure opens up avenues for diverse chemical transformations, including cyclization reactions, cross-coupling, and nucleophilic substitutions. These features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds with potential biological activity.

In the context of pharmaceutical research, 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione has been investigated for its potential role in the design of novel therapeutic agents. The pyrazole ring is a common pharmacophore in many drugs, and its combination with trifluoromethyl groups could lead to improved pharmacokinetic properties. Recent studies have explored its utility in the synthesis of anti-inflammatory and antimicrobial compounds, addressing some of the most pressing challenges in modern medicine, such as drug resistance and the need for safer alternatives.

Another area where this compound shows promise is in the agrochemical industry. The incorporation of fluorine atoms into agrochemicals often enhances their efficacy and environmental profile. 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione could serve as a precursor for the development of next-generation pesticides and herbicides, offering improved selectivity and reduced ecological impact. This aligns with the increasing demand for sustainable agriculture solutions, a topic that has gained traction in both academic and industrial circles.

For those interested in material science, the compound's unique structural features make it a candidate for the development of advanced functional materials. The trifluoromethyl groups, in particular, can impart desirable properties such as thermal stability, chemical resistance, and low surface energy. These characteristics are valuable in applications ranging from coatings and adhesives to electronic materials, where performance under harsh conditions is critical.

In summary, 1-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dione (CAS No. 1006322-30-0) is a multifaceted compound with wide-ranging applications across several high-impact industries. Its relevance to green chemistry, pharmaceuticals, agrochemicals, and material science underscores its importance in contemporary research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and discovery in the years to come.